Cas no 857026-02-9 ((S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate)
(S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (S)-TERT-BUTYL (4-FLUORO-1-HYDROXY-4-METHYLPENTAN-2-YL)CARBAMATE
- Carbamic acid, N-[(1S)-3-fluoro-1-(hydroxymethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester
- (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate
-
- MDL: MFCD25541987
- Inchi: 1S/C11H22FNO3/c1-10(2,3)16-9(15)13-8(7-14)6-11(4,5)12/h8,14H,6-7H2,1-5H3,(H,13,15)/t8-/m0/s1
- InChI Key: WVKNFDYVRRJKJN-QMMMGPOBSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H](CO)CC(F)(C)C
(S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815423-2.5mg |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815423-5mg |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B815423-25mg |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | 25mg |
$ 230.00 | 2022-06-06 | ||
| abcr | AB448347-250 mg |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate; . |
857026-02-9 | 250mg |
€803.10 | 2023-06-15 | ||
| abcr | AB448347-250mg |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate; . |
857026-02-9 | 250mg |
€815.40 | 2025-04-16 | ||
| 1PlusChem | 1P00IE7O-250mg |
Carbamic acid, [(1S)-3-fluoro-1-(hydroxymethyl)-3-methylbutyl]-,1,1-dimethylethyl ester |
857026-02-9 | 95% | 250mg |
$578.00 | 2023-12-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744032-1g |
tert-Butyl (s)-(4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | 98% | 1g |
¥10731.00 | 2024-07-28 | |
| Ambeed | A264511-1g |
(S)-tert-Butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | 97% | 1g |
$1095.0 | 2024-04-17 | |
| Key Organics Ltd | AS-41671-1g |
(s)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | >95% | 1g |
£1486.00 | 2025-02-09 | |
| Key Organics Ltd | AS-41671-0.25g |
(s)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate |
857026-02-9 | >95% | 0.25g |
£624.00 | 2025-02-09 |
(S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate
Introduction to (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate and Its Applications in Modern Chemical Biology
Compound with the CAS number 857026-02-9, specifically identified as (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate, represents a significant advancement in the field of chemical biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in pharmaceutical research and development. The intricate molecular architecture of this compound, featuring a chiral center and fluorinated hydrocarbon chain, positions it as a valuable candidate for further exploration in drug discovery and molecular interactions.
The structural composition of (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate is meticulously designed to facilitate specific biological interactions. The presence of a fluoro group at the 4-position of the pentan chain introduces unique electronic and steric properties, enhancing its binding affinity to biological targets. This feature is particularly relevant in the development of selective inhibitors and modulators for therapeutic purposes. Additionally, the hydroxyl group at the 1-position contributes to the compound's reactivity, enabling diverse chemical modifications that can be leveraged in synthetic biology applications.
In recent years, there has been a surge in research focused on harnessing fluorinated compounds for medicinal chemistry applications. The fluorine atom's ability to modulate metabolic pathways and improve pharmacokinetic profiles has made fluorinated molecules indispensable in drug design. (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate, with its strategic fluorine placement, exemplifies how such modifications can enhance the efficacy and selectivity of bioactive molecules. Studies have demonstrated that fluorine-containing analogs often exhibit improved solubility, stability, and bioavailability, making them attractive candidates for clinical development.
The chiral nature of this compound, denoted by the (S)-configuration at the stereocenter, is another critical aspect of its biological relevance. Chiral drugs often exhibit distinct pharmacological profiles compared to their racemic counterparts, necessitating precise stereochemical control during synthesis. The enantiomeric purity of (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate ensures that its biological activity is optimized without unwanted side effects associated with other enantiomers. This level of stereochemical precision is achieved through advanced synthetic methodologies that have been refined over recent decades.
Recent advancements in computational chemistry have further enhanced our understanding of how (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate interacts with biological targets. Molecular modeling techniques have enabled researchers to predict binding affinities and identify key interaction sites with high accuracy. These insights are crucial for designing derivatives with improved pharmacological properties. Moreover, computational approaches have facilitated the identification of novel scaffolds based on this compound's core structure, opening up new avenues for drug discovery.
The synthesis of complex molecules like (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate requires sophisticated synthetic strategies that combine traditional organic chemistry techniques with modern catalytic methods. The introduction of fluorine atoms into organic molecules is particularly challenging due to their high reactivity and sensitivity to various conditions. However, recent developments in transition-metal-catalyzed reactions have made it possible to incorporate fluorine atoms efficiently while maintaining high selectivity and yield.
In conclusion, (S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate represents a promising compound in the realm of chemical biology with significant potential for therapeutic applications. Its unique structural features, including the fluoro group and chiral center, make it an ideal candidate for further research in drug discovery and molecular interactions. As our understanding of biological systems continues to evolve, compounds like this are poised to play a pivotal role in developing innovative treatments for various diseases.
857026-02-9 ((S)-tert-butyl (4-fluoro-1-hydroxy-4-methylpentan-2-yl)carbamate) Related Products
- 1448310-30-2(tert-butyl N-(4-fluorocyclohexyl)carbamate)
- 317356-27-7(tert-butyl (2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 1215071-14-9(tert-butyl N-(3-fluorocyclopentyl)carbamate)
- 1374654-53-1(tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate)
- 1546332-14-2(Tert-butyl N-(3-fluorocyclohexyl)carbamate)
- 1422966-97-9(Tert-butyl (4-fluorocyclohexyl)carbamate)
- 603142-91-2((S)-4-(2-Fluoro-2-methylpropyl)oxazolidin-2-one)
- 1826900-85-9(Tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate)
- 1232365-48-8(TERT-BUTYL N-[3-FLUORO-1-(HYDROXYMETHYL)CYCLOBUTYL]CARBAMATE)
- 1154870-60-6(tert-butyl N-[cis-3-fluorocyclopentyl]carbamate)